Cas no 1137477-86-1 (Tert-butyl 4-(((2-chloro-5-iodopyridin-4-yl)amino)methyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(((2-chloro-5-iodopyridin-4-yl)amino)methyl)piperidine-1-carboxylate
• CAS No: 1137477-86-1
• MF: C₁₆H₂₃ClIN₃O₂
• MW: 451.73019528389
• MDL: MFCD28978767
• CID: 4680765
• Update Time: 2023-08-15

Tert-butyl 4-(((2-chloro-5-iodopyridin-4-yl)amino)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(((2-chloro-5-iodopyridin-4-yl)amino)methyl)piperidine-1-carboxylate
• IWWLTOAYUKSNCC-UHFFFAOYSA-N
• tert-Butyl 4-((2-chloro-5-iodopyridin-4-ylamino)methyl)piperidine-1-carboxylate
• Tert-butyl 4-(((2-chloro-5-iodopyridin-4-yl)amino)methyl)piperidine-1-carboxylate

• MDL： MFCD28978767
• Inchi： 1S/C16H23ClIN3O2/c1-16(2,3)23-15(22)21-6-4-11(5-7-21)9-19-13-8-14(17)20-10-12(13)18/h8,10-11H,4-7,9H2,1-3H3,(H,19,20)
• InChI Key： IWWLTOAYUKSNCC-UHFFFAOYSA-N
• SMILES： IC1C=NC(=CC=1NCC1CCN(C(=O)OC(C)(C)C)CC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 397
• Topological Polar Surface Area: 54.5